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Compound of Interest

Compound Name: Velneperit

Cat. No.: B1683484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Velneperit (also known as S-2367) is a potent and selective antagonist of the Neuropeptide Y

(NPY) receptor Y5.[1] The NPY Y5 receptor, a G protein-coupled receptor (GPCR), is primarily

expressed in the central nervous system and is implicated in the regulation of energy balance

and food intake.[2][3][4] Antagonism of the NPY Y5 receptor by Velneperit has been

investigated for its potential therapeutic effects in obesity.[2] These application notes provide

detailed protocols for the dissolution of Velneperit and its application in cell culture

experiments to study NPY Y5 receptor signaling and its downstream effects.

Chemical Properties and Solubility
A summary of the key chemical properties and solubility of Velneperit is provided in the table

below. It is recommended to use Dimethyl Sulfoxide (DMSO) for the preparation of stock

solutions.
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Property Value Reference

Molecular Formula C₁₇H₂₄F₃N₃O₃S

Molecular Weight 407.45 g/mol

Solubility in DMSO ≥ 29 mg/mL (≥ 71.17 mM)

Appearance Crystalline solid, powder

Storage of Solid -20°C for 3 years

Storage of Stock Solution
-80°C for 1 year, -20°C for 1

month

Note: Sonication is recommended to aid in the dissolution of Velneperit in DMSO.

NPY Y5 Receptor Signaling Pathway
Velneperit acts as an antagonist at the NPY Y5 receptor, which is a Gi/o-coupled GPCR. Upon

binding of its endogenous ligand, NPY, the Y5 receptor initiates a signaling cascade that

primarily involves the inhibition of adenylyl cyclase, leading to decreased intracellular cyclic

AMP (cAMP) levels. Additionally, NPY Y5 receptor activation can modulate other signaling

pathways, including the activation of phospholipase C (PLC) and mitogen-activated protein

kinase (MAPK)/extracellular signal-regulated kinase (ERK).
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Start: Velneperit Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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